Cas no 91324-40-2 (3-ethynyl-1-methylpiperidine)

• Product name: 3-ethynyl-1-methylpiperidine
• CAS No: 91324-40-2
• MF: C₈H₁₃N
• MW: 123.196
• CID: 2845095
• PubChem ID: 13266410

3-ethynyl-1-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-1-methylpiperidine
• EN300-1067387
• 91324-40-2
• DTXSID80533184
• SCHEMBL2600237
• 3-ETHYNYL-1-METHYL-PIPERIDINE

• Inchi： InChI=1S/C8H13N/c1-3-8-5-4-6-9(2)7-8/h1,8H,4-7H2,2H3
• InChI Key： DKTJIPHWHWSTIG-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 123.104799419g/mol
• Monoisotopic Mass: 123.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-ethynyl-1-methylpiperidine

Recent Advances in the Study of 3-Ethynyl-1-methylpiperidine (CAS: 91324-40-2) in Chemical Biology and Pharmaceutical Research

3-Ethynyl-1-methylpiperidine (CAS: 91324-40-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This heterocyclic alkyne derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and chemical biology. Recent studies have focused on its unique structural properties, reactivity, and potential therapeutic applications, making it a subject of growing scientific attention.

One of the key areas of research involving 3-ethynyl-1-methylpiperidine is its role as a building block in the synthesis of novel pharmaceutical compounds. Its alkyne functionality allows for efficient coupling reactions, such as click chemistry, which is widely used in drug development and bioconjugation. Recent publications have highlighted its utility in the synthesis of targeted drug delivery systems and bioactive molecules, demonstrating its versatility in medicinal chemistry.

In addition to its synthetic applications, 3-ethynyl-1-methylpiperidine has been investigated for its potential biological activities. Preliminary studies suggest that it may interact with specific biological targets, including enzymes and receptors, which could lead to the development of new therapeutic agents. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its structural similarity to other piperidine derivatives with known CNS activity.

Recent advancements in analytical techniques have also enabled a deeper understanding of the physicochemical properties of 3-ethynyl-1-methylpiperidine. Studies utilizing nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography have provided detailed insights into its molecular structure and stability. These findings are crucial for optimizing its use in pharmaceutical formulations and ensuring its compatibility with other drug components.

The safety and toxicological profile of 3-ethynyl-1-methylpiperidine is another area of active research. While initial studies indicate a favorable safety profile at therapeutic doses, further investigations are needed to fully assess its pharmacokinetics and potential side effects. Recent in vitro and in vivo studies have begun to address these questions, providing valuable data for future clinical applications.

In conclusion, 3-ethynyl-1-methylpiperidine (CAS: 91324-40-2) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique structural features, reactivity, and potential therapeutic benefits make it a valuable subject for ongoing and future studies. As research progresses, it is expected that new insights will further expand its utility in drug discovery and development.